Cas no 10489-48-2 (Phosphorothioic Acid Trisodium Salt Hydrate)

• Product Name: Phosphorothioic Acid Trisodium Salt Hydrate
• CAS No: 10489-48-2
• MF: H₂Na₃O₄PS
• MW: 198.021552562714
• MDL: MFCD00150622
• CID: 118640
• Update Time: 2025-10-29

Phosphorothioic Acid Trisodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,trisodium salt, hydrate (8CI)
• Sodium phosphorothioate hydrate
• SODIUM THIOPHOSPHATE HYDRATE
• trisodium,thiophosphate,hydrate
• SodiuM thiophosphate tribasic hydrate
• Trisodium Phosphorothioate
• Sodium thiophosphate tribasic
• SODIUM THIOPHOSPHATE TRIBASIC: HYDRATE
• Sodium thiophosphate hydrate tribasic
• Phosphorothioic Acid Trisodium Salt Hydrate

• MDL： MFCD00150622
• Inchi： 1S/3Na.H3O3PS.H2O/c;;;1-4(2,3)5;/h;;;(H3,1,2,3,5);1H2/q3*+1;;/p-3
• InChI Key： VYYYFZBRAKXIPU-UHFFFAOYSA-K
• SMILES： S=P([O-])([O-])[O-].[Na+].[Na+].[Na+].O

Computed Properties

• Exact Mass: 197.91000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 53-58℃
• Water Partition Coefficient: Soluble in water.
• PSA: 120.31000
• LogP: 1.08870

Phosphorothioic Acid Trisodium Salt Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Phosphorothioic Acid Trisodium Salt Hydrate

Phosphorothioic Acid Trisodium Salt Hydrate: A Comprehensive Overview

Phosphorothioic Acid Trisodium Salt Hydrate (CAS No. 10489-48-2) is a versatile compound with significant applications in various scientific and industrial fields. This compound, also referred to as sodium phosphorothioate hydrate, is a hydrated sodium salt of phosphorothioic acid. Its chemical formula is Na3P(O)(S)OH·H2O, and it plays a crucial role in modern chemistry due to its unique properties and wide-ranging uses.

One of the most notable aspects of Phosphorothioic Acid Trisodium Salt Hydrate is its role in the synthesis of organophosphorus compounds. These compounds are essential in the development of agrochemicals, such as pesticides and herbicides, which are critical for modern agriculture. Recent studies have highlighted the importance of optimizing the synthesis pathways of such compounds to enhance their efficiency and reduce environmental impact. For instance, researchers have explored the use of Phosphorothioic Acid Trisodium Salt Hydrate in the production of more sustainable pesticides that target specific pests without harming beneficial insects or the environment.

In addition to its role in agrochemistry, Phosphorothioic Acid Trisodium Salt Hydrate is widely used in pharmaceutical research. It serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. Recent advancements in medicinal chemistry have leveraged the unique reactivity of this compound to design more effective drug delivery systems. For example, studies have demonstrated that derivatives of Phosphorothioic Acid Trisodium Salt Hydrate can enhance the bioavailability of certain medications, making them more effective in treating diseases.

The compound's ability to act as a chelating agent is another key feature that has garnered attention in recent years. Chelating agents are vital in removing heavy metals from contaminated environments, a pressing issue given the increasing pollution levels worldwide. Research has shown that Phosphorothioic Acid Trisodium Salt Hydrate can effectively bind to heavy metals such as lead and mercury, facilitating their removal from water and soil. This application not only addresses environmental concerns but also aligns with global efforts to promote sustainable practices.

Moreover, Phosphorothioic Acid Trisodium Salt Hydrate has found applications in materials science, particularly in the development of advanced coatings and polymers. Its ability to form stable complexes with metal ions makes it valuable in creating corrosion-resistant materials. Recent studies have explored its use in creating eco-friendly coatings that reduce the need for harmful chemicals traditionally used in industrial applications.

The production process of Phosphorothioic Acid Trisodium Salt Hydrate involves several steps, including phosphorylation and subsequent neutralization with sodium hydroxide. The hydration step ensures the stability of the final product, making it suitable for various applications. Researchers have been focusing on improving the synthesis process to enhance yield and reduce costs, which would make this compound more accessible for industrial use.

In conclusion, Phosphorothioic Acid Trisodium Salt Hydrate (CAS No. 10489-48-2) is a multifaceted compound with significant potential across diverse fields. Its role in agrochemistry, pharmaceuticals, environmental remediation, and materials science underscores its importance in modern scientific research. As advancements continue to be made, this compound will likely find even more innovative applications, contributing to technological progress and sustainable development.